4-Phenylthiazole-2-thiol

• IUPAC Name: 4-phenyl-3H-1,3-thiazole-2-thione
• InChI: InChI=1S/C9H7NS2/c11-9-10-8(6-12-9)7-4-2-1-3-5-7/h1-6H,(H,10,11)
• InChI Key: CYCKHTAVNBPQDB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CSC(=S)N2
• Molecular Formula: C9H7NS2
• DSSTOX Substance ID: DTXSID0062181
• Molecular Weight: 193.3 g/mol
• Physical Description: White solid; [Sigma-Aldrich MSDS]
• CAS No.: 2103-88-0

Description

4-Phenylthiazole-2-thiol is a heterocyclic compound with the molecular formula C9H7NS2 and a molecular weight of 193.29 g/mol . It features a thiazole ring substituted with a phenyl group at the 4-position and a thiol group at the 2-position. This compound is known for its diverse biological activities and is used in various scientific research applications .

Scientific Research Applications

4-Phenylthiazole-2-thiol has a wide range of scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its antibacterial, antifungal, and antiviral properties.

Medicine: Explored for potential therapeutic applications, including anticancer and anti-inflammatory activities.

Industry: Utilized in the development of new materials and as a catalyst in various chemical reactions

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard. It has acute oral toxicity and can cause skin corrosion/irritation and serious eye damage/eye irritation. It also has specific target organ toxicity (single exposure), with the target organs being the respiratory system.

Future Directions

In recent years, there has been interest in the development of anticancer drug resistance, which has significantly restricted the clinical efficacy of the most commonly prescribed anticancer drugs. Therefore, investigating small molecule antitumor agents, such as 4-Phenylthiazole-2-thiol, which could decrease drug resistance and reduce unpleasant side effects, is desirable. In fact, the synthesis, characterization, and in vitro anticancer activity of novel cyclometalated 4-phenylthiazole-derived ruthenium (II) and osmium (II) complexes have been reported.

Mechanism of Action

The mechanism of action of 4-Phenylthiazole-2-thiol involves its interaction with various molecular targets and pathways. For example, it has been shown to inhibit the activity of certain enzymes by binding to their active sites. This binding can disrupt the normal function of the enzyme, leading to the observed biological effects . Additionally, the compound’s thiol group can form covalent bonds with nucleophilic sites on proteins, further contributing to its biological activity .

Biochemical Analysis

Biochemical Properties

4-Phenylthiazole-2-thiol plays a crucial role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been shown to exhibit antimicrobial, antifungal, and antioxidant activities . The compound’s interaction with enzymes such as oxidoreductases and transferases can lead to the modulation of redox states and the transfer of functional groups, respectively. These interactions are essential for its biological activity and therapeutic potential.

Cellular Effects

This compound influences various cellular processes and functions. It has been reported to affect cell signaling pathways, gene expression, and cellular metabolism . For example, the compound can modulate the activity of transcription factors, leading to changes in gene expression profiles. Additionally, it can impact cellular metabolism by altering the activity of metabolic enzymes, thereby influencing the production and utilization of cellular energy.

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with biomolecules at the molecular level. The compound can bind to specific proteins and enzymes, leading to their inhibition or activation . For instance, it may inhibit the activity of certain kinases, thereby affecting downstream signaling pathways. Additionally, this compound can induce changes in gene expression by interacting with transcriptional regulators, ultimately influencing cellular functions.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function . Studies have shown that this compound can maintain its biological activity over extended periods, although its efficacy may decrease due to degradation. Long-term exposure to the compound can lead to sustained changes in cellular processes, including alterations in gene expression and metabolic activity.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit therapeutic effects, such as antimicrobial and antioxidant activities . At higher doses, it can induce toxic or adverse effects, including cytotoxicity and organ damage. Threshold effects have been observed, where the compound’s efficacy and toxicity are dose-dependent, highlighting the importance of determining optimal dosages for therapeutic applications.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors . The compound can influence metabolic flux and metabolite levels by modulating the activity of key metabolic enzymes. For example, it may enhance or inhibit the activity of enzymes involved in oxidative stress responses, thereby affecting the cellular redox state. These interactions are crucial for understanding the compound’s metabolic effects and potential therapeutic applications.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are essential for its biological activity . The compound can interact with transporters and binding proteins, facilitating its movement across cellular membranes and its accumulation in specific tissues. These interactions can influence the compound’s localization and efficacy, as well as its potential side effects. Understanding the transport and distribution mechanisms is critical for optimizing the compound’s therapeutic use.

Subcellular Localization

This compound exhibits specific subcellular localization, which can affect its activity and function . The compound may be directed to particular cellular compartments or organelles through targeting signals or post-translational modifications. For instance, it may localize to the mitochondria, where it can influence mitochondrial function and energy production. The subcellular localization of this compound is crucial for understanding its mechanism of action and potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

4-Phenylthiazole-2-thiol can be synthesized through several methods. One common synthetic route involves the reaction of 2-bromoacetophenone with thiourea in the presence of a base, such as sodium hydroxide, to form the thiazole ring . The reaction typically proceeds under reflux conditions in ethanol or another suitable solvent.

Industrial Production Methods

Industrial production methods for this compound often involve similar synthetic routes but are optimized for larger-scale production. This may include the use of continuous flow reactors and more efficient purification techniques to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

4-Phenylthiazole-2-thiol undergoes various chemical reactions, including:

Oxidation: The thiol group can be oxidized to form disulfides or sulfonic acids.

Reduction: The compound can be reduced to form the corresponding thiazoline derivative.

Substitution: The phenyl group can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Electrophilic aromatic substitution reactions often use reagents like bromine or nitric acid under acidic conditions.

Major Products Formed

Oxidation: Disulfides or sulfonic acids.

Reduction: Thiazoline derivatives.

Substitution: Brominated or nitrated phenylthiazole derivatives.

Comparison with Similar Compounds

4-Phenylthiazole-2-thiol can be compared to other thiazole derivatives, such as:

2-Mercapto-4-phenylthiazole: Similar in structure but with different substituents, leading to variations in biological activity.

4-Phenylthiazole-2-thione: Contains a thione group instead of a thiol group, which can affect its reactivity and biological properties.

These comparisons highlight the uniqueness of this compound in terms of its specific substituents and the resulting biological activities .